N-(sec-butyl)-3-iodo-4-methoxybenzamide

• Molecular Formula: C12H16INO2
• Molecular Weight: 333.16 g/mol
• IUPAC Name: N-butan-2-yl-3-iodo-4-methoxybenzamide
• InChI: InChI=1S/C12H16INO2/c1-4-8(2)14-12(15)9-5-6-11(16-3)10(13)7-9/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: MGJPOMFSUGLCSL-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=C(C=C1)OC)I

Description

N-(sec-butyl)-3-iodo-4-methoxybenzamide, also known as BIBP 3226, is a selective antagonist for the neuropeptide Y1 receptor. It was first synthesized in 1994 by researchers at the University of Bonn, Germany. Since then, BIBP 3226 has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 acts as a selective antagonist for the neuropeptide Y1 receptor, which is a G protein-coupled receptor that is widely expressed in the brain and peripheral tissues. By binding to the neuropeptide Y1 receptor, N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 blocks the binding of neuropeptide Y, which is a potent orexigenic peptide that stimulates food intake and promotes adiposity.
Biochemical and Physiological Effects:
N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 has been shown to reduce food intake and body weight gain in rodents, suggesting that neuropeptide Y1 receptor antagonism may be a potential target for the treatment of obesity and related metabolic disorders. N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 has also been shown to reduce anxiety and stress-related behaviors in rodents, suggesting that neuropeptide Y1 receptor antagonism may be a potential target for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 in scientific research is its high selectivity for the neuropeptide Y1 receptor, which allows for more precise investigations of the role of this receptor in various physiological processes. However, one limitation of using N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 is its relatively low potency, which may require higher doses to achieve desired effects.

Future Directions

There are several potential future directions for research involving N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226. For example, further studies could investigate the effects of neuropeptide Y1 receptor antagonism on other physiological processes, such as glucose homeostasis and lipid metabolism. Additionally, studies could investigate the potential therapeutic applications of neuropeptide Y1 receptor antagonists in the treatment of obesity, anxiety disorders, and other related conditions.

Synthesis Methods

The synthesis of N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 involves several steps, including the reaction of 3-iodo-4-methoxybenzoic acid with sec-butylamine to form the corresponding amide intermediate. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 1,2-diaminopropane to form N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226.

Scientific Research Applications

N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 has been used in numerous scientific studies to investigate the role of neuropeptide Y1 receptors in various physiological processes. For example, N-(sec-butyl)-3-iodo-4-methoxybenzamide 3226 has been used to study the effects of neuropeptide Y1 receptor antagonism on food intake and body weight regulation in rodents. It has also been used to investigate the role of neuropeptide Y1 receptors in anxiety and stress-related behaviors.